Cas no 18309-32-5 (Verbenone)

• Product Name: Verbenone
• CAS No: 18309-32-5
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00064898
• CID: 156471
• PubChem ID: 65724
• Update Time: 2025-04-19

Verbenone Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]hept-3-en-2-one,4,6,6-trimethyl-, (1R,5R)-
• (1R)-(+)-VERBENONE
• Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R-cis)-
• VERBENONE
• (+)-Verbenone
• (1R-cis)-4,6,6-Trimethylbicyclo(3.1.1)hept-3-en-2-one
• (1R-cis)-4,6,6-Trimethylbicyclo(3.1.1)hept-3-ene-2-one
• (R)-(+)-Verbenone
• 2-Pinen-4-one, (1R,5R)-(+)-
• 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R-cis)-
• Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R)-
• Verbenone, (+)-
• Verbenone, (d)-
• Verbinone
• Nsc36846
• D-Verbenone
• Verbenone,(d)
• Verbenone, (+)- vone
• (1r,5r)-(+)-2-pinen-4-on
• (1R,5R)-(+)-2-Pinen-4-one
• VERBENONE,(DL)
• dl-Verbenone
• Verbenone

• MDL： MFCD00064898
• Inchi： 1S/C10H14O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-8H,5H2,1-3H3
• InChI Key： DCSCXTJOXBUFGB-UHFFFAOYSA-N
• SMILES： CC1C2C(C(C2)C(=O)C=1)(C)C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.87

Experimental Properties

• Density: d20 0.9780
• Melting Point: 6.5°
• Boiling Point: bp12 102-105°; bp760 227-228°
• Flash Point: 85ºC
• Refractive Index: nD18 1.4957
• PSA: 17.07
• LogP: 2.17770
• Specific Rotation: D18 +249.62°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
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